Cas no 33742-69-7 (6-Chloro-N-ethyl-3-nitropyridin-2-amine)

• Product Name: 6-Chloro-N-ethyl-3-nitropyridin-2-amine
• CAS No: 33742-69-7
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• MDL: MFCD11047123
• CID: 852096
• PubChem ID: 10726769
• Update Time: 2025-04-24

6-Chloro-N-ethyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-ethyl-3-nitropyridin-2-amine
• 2-Pyridinamine, 6-chloro-N-ethyl-3-nitro-
• BS-28252
• 33742-69-7
• TXERJEKFMCQUFL-UHFFFAOYSA-N
• 6-chloro-2-(ethylamino)-3-nitropyridine
• CS-0211671
• SCHEMBL1978817
• AKOS009331680
• DTXSID60443999
• MFCD11047123
• SB55292

• MDL： MFCD11047123
• Inchi： 1S/C7H8ClN3O2/c1-2-9-7-5(11(12)13)3-4-6(8)10-7/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： TXERJEKFMCQUFL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.03100
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.74000
• LogP: 2.67120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-Chloro-N-ethyl-3-nitropyridin-2-amine

Comprehensive Guide to 6-Chloro-N-ethyl-3-nitropyridin-2-amine (CAS No. 33742-69-7): Properties, Applications, and Market Insights

6-Chloro-N-ethyl-3-nitropyridin-2-amine (CAS No. 33742-69-7) is a specialized nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro and nitro functional groups, has garnered attention for its potential as a building block in drug discovery and crop protection formulations. In this article, we delve into its chemical properties, synthesis methods, industrial applications, and emerging trends in the global market.

The molecular structure of 6-Chloro-N-ethyl-3-nitropyridin-2-amine features a pyridine ring substituted with an ethylamino group at position 2, a nitro group at position 3, and a chlorine atom at position 6. This unique arrangement contributes to its moderate polarity and reactivity, making it valuable for heterocyclic compound synthesis. Researchers frequently utilize this compound as an intermediate in the development of antimicrobial agents and herbicide formulations, aligning with current industry demands for novel bioactive molecules.

Recent advancements in green chemistry have influenced the synthesis protocols for 6-Chloro-N-ethyl-3-nitropyridin-2-amine. Modern approaches emphasize catalyst optimization and solvent reduction, addressing environmental concerns while maintaining high yields. These innovations respond to growing market preferences for sustainable chemical production, a topic frequently searched in academic and industrial databases.

In pharmaceutical applications, the nitropyridine scaffold of this compound shows promise for developing enzyme inhibitors, particularly in therapeutic areas like infectious diseases and metabolic disorders. Its structural features enable selective interactions with biological targets, a subject of numerous recent medicinal chemistry publications. The agrochemical sector values this chemical for creating next-generation pesticides with improved selectivity and reduced environmental persistence.

The global market for 6-Chloro-N-ethyl-3-nitropyridin-2-amine reflects increasing demand from contract research organizations and specialty chemical manufacturers. Regional production hubs in Asia and Europe continue to expand capacity to meet requirements from drug discovery pipelines and crop science innovations. Quality standards and regulatory compliance remain critical purchase considerations, as evidenced by frequent searches for analytical methods and specification sheets related to this compound.

Storage and handling of 6-Chloro-N-ethyl-3-nitropyridin-2-amine require standard laboratory precautions for nitroaromatic compounds. Recommended conditions include protection from light and moisture in temperature-controlled environments, topics commonly addressed in chemical safety forums. Proper waste disposal procedures align with global environmental regulations, another area of significant online search activity.

Future research directions for 33742-69-7 may explore its potential in material science applications, particularly in developing functional polymers or electronic materials. The compound's electron-withdrawing groups make it interesting for organic semiconductor research, a rapidly growing field with numerous patent filings. These developments correspond with increasing searches for specialty chemicals in electronics.

Analytical characterization of 6-Chloro-N-ethyl-3-nitropyridin-2-amine typically employs HPLC, NMR, and mass spectrometry techniques. Recent methodological improvements focus on high-throughput analysis to support combinatorial chemistry workflows, reflecting industry trends toward automated synthesis platforms. These technical aspects generate substantial search traffic among quality control professionals.

In conclusion, 6-Chloro-N-ethyl-3-nitropyridin-2-amine (CAS 33742-69-7) represents an important chemical intermediate with diverse applications across multiple industries. Its evolving role in drug development and sustainable agriculture ensures continued scientific and commercial interest. As research progresses, this compound will likely maintain its position as a valuable tool for molecular innovation in response to global health and environmental challenges.